9-Amino-7-fluoro-1, 2, 3, 4-tetrahydro-acridine

• Molecular Formula: C13H13FN2
• Molecular Weight: 216.25 g/mol
• IUPAC Name: 7-fluoro-1,2,3,4-tetrahydroacridin-9-amine
• InChI: InChI=1S/C13H13FN2/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h5-7H,1-4H2,(H2,15,16)
• InChI Key: GMTLISNEXFVQLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=C(C=C3)F)C(=C2C1)N

Description

9-Amino-7-fluoro-1, 2, 3, 4-tetrahydro-acridine is a useful research compound. Its molecular formula is C13H13FN2 and its molecular weight is 216.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under nitrogen, titanium tetrachloride (0.9 ml, 8.2 mmol) was added to the above enamine (Example 33) (1.5 g, 7.5 mmol) and the stirred mixture was heated at 140° C. for 1 hour. After cooling, 10M-sodium hydroxide solution (20 ml) was added and the mixture heated under reflux for 1 hour. After being allowed to cool, this mixture was filtered and the solids washed with dichloromethane. Any organics in the filtrate were also extracted into dichloromethane. All extracts were combined, dried (Na2SO4), filtered and the solvent evaporated. Kugelrohr distillation (175° C., 0.05 mmHg) gave the product as a pale yellow powder.